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Compound of Interest

Compound Name: Tetraethylammonium bicarbonate

Cat. No.: B1610092 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of the material safety data for

Tetraethylammonium Bicarbonate (CAS: 17351-61-0). The information is compiled and

presented to meet the needs of laboratory and drug development professionals, with a focus

on clear data presentation, procedural workflows, and hazard visualization.

Chemical Identification and Physical Properties
Tetraethylammonium bicarbonate, also known as tetraethylammonium hydrogen carbonate,

is a quaternary ammonium salt.[1] It is typically supplied as a white to light brown powder.[2]

While it is known to be miscible with water, specific quantitative data for several physical

properties are not consistently available in published safety data sheets.[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Synonyms
Tetraethylammonium hydrogen

carbonate
[3][4]

CAS Number 17351-61-0 [3]

Molecular Formula C₉H₂₁NO₃ [5]

Molecular Weight 191.27 g/mol [5]

Appearance White to light brown powder [2]

Solubility in Water Miscible / Mixes with water [3]

Melting Point Data not available [3]

Boiling Point Data not available [3][6]

Density Data not available N/A

Vapor Pressure Data not available [6]

Flash Point Not applicable [1]

Autoignition Temp. Data not available [3]

Hazard Identification and Toxicology
Tetraethylammonium bicarbonate is considered a hazardous substance.[3] The primary

hazards are irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.[3]

Long-term exposure may lead to cumulative health effects.[3] It is also classified as toxic to

aquatic organisms.[3]

Table 2: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://datasheets.scbt.com/sc-229405.pdf
https://aksci.com/sds/4313BB_SDS.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://www.scbt.com/p/tetraethylammonium-bicarbonate-17351-61-0
https://www.scbt.com/p/tetraethylammonium-bicarbonate-17351-61-0
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9e30001/sds-sheets-ammonium-bicarbonate-pdf
https://datasheets.scbt.com/sc-229405.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://www.chemicalbook.com/msds/tetraethylammonium-bicarbonate.pdf
https://www.chemicalbook.com/msds/tetraethylammonium-bicarbonate.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/11268
https://datasheets.scbt.com/sc-229405.pdf
https://www.benchchem.com/product/b1610092?utm_src=pdf-body
https://datasheets.scbt.com/sc-229405.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://datasheets.scbt.com/sc-229405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification Code Description Source(s)

Skin Irritation H315 Causes skin irritation

Eye Irritation H319
Causes serious eye

irritation

Specific Target Organ

Toxicity(Single

Exposure)

H335
May cause respiratory

irritation

Acute Toxicity (Oral) H302 Harmful if swallowed [4]

Table 3: Toxicological Data
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Parameter Value Details Source(s)

Acute Oral Toxicity
No specific LD50 data

available.

Animal experiments

suggest ingestion of

less than 150g may

be harmful or fatal.

[3]

Acute Dermal Toxicity
No specific LD50 data

available.

Causes skin

inflammation and can

be absorbed through

cuts or abrasions,

potentially causing

systemic injury.

[3][4]

Acute Inhalation

Toxicity

No specific LC50 data

available.

Dust may cause

respiratory irritation.

High concentrations

can lead to lung

damage.

[3]

Carcinogenicity
Not classified as a

carcinogen.

No component is

identified as a

carcinogen by IARC.

[6]

Occupational

Exposure Limits
Not established.

No OSHA PEL or

ACGIH TLV values

are available.

[4][6]

Below is a visualization of the material's hazard ratings based on the Chemwatch system,

which provides a quick reference for assessing risks related to flammability, toxicity, body

contact, and reactivity.
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Hazard Identification Diamond based on Chemwatch Ratings.

Standard Laboratory Protocols for Safe Use
Adherence to strict safety protocols is mandatory when handling tetraethylammonium
bicarbonate. The following sections detail the necessary procedures for risk mitigation,

personal protection, and emergency response.

Risk Assessment and Handling
A thorough risk assessment should be conducted before any new experimental procedure

involving this substance.
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Evaluate Procedure: Identify steps where dust generation or personal contact may occur.

Assess Quantities: Use the minimum quantity of material required for the experiment.

Control Measures: Ensure engineering controls (fume hood, ventilated area) are operational.

[6]

Emergency Plan: Confirm location of eyewash stations, safety showers, and spill kits.

Handling Protocol:

Avoid all personal contact, including the inhalation of dust.[3]

Use in a well-ventilated area, preferably a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly with soap and water after handling.[3]

Keep containers securely sealed when not in use.[3]

Personal Protective Equipment (PPE)
The following PPE is required when handling tetraethylammonium bicarbonate.

Table 4: Required Personal Protective Equipment
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Body Area Protection
Standard/Specificat
ion

Source(s)

Eyes/Face

Safety glasses with

side-shields or

chemical goggles.

NIOSH (US) or EN

166 (EU) approved.
[6]

Skin/Hands
Chemically resistant,

impervious gloves.

EN 374 (EU) or US

F739 compliant.
[3][6]

Body

Protective laboratory

coat. Launder work

clothes separately.

Impervious clothing

should be selected

based on the

concentration and

amount of substance

handled.

[3][6]

Respiratory

For nuisance

exposures, use a P95

(US) or P1 (EU)

particle respirator. For

higher levels, use an

approved OV/AG/P99

(US) or ABEK-P2 (EU)

respirator.

NIOSH (US) or CEN

(EU) approved.
[6]

Storage and Disposal
Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

The material is hygroscopic and should be stored under an inert gas.[6] Store away from

incompatible materials such as strong oxidizing agents and foodstuffs.[3]

Disposal: Dispose of waste material by offering it to a licensed disposal company. The

material can be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber. Dispose of containers as unused product. Do not

allow the product to enter drains or waterways.[3]

Emergency and First Aid Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill. The following

workflows outline the required response protocols.

First Aid Workflow
The diagram below illustrates the decision-making process for providing first aid after an

exposure.

Exposure Event

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

 

Wash off with soap and plenty of water.
Remove contaminated clothing.

 

Rinse thoroughly with water for at least 15 mins.
Remove contact lenses if possible.

 

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

 

Consult a physician.
Show this safety data sheet.

    

Click to download full resolution via product page

First Aid Response Workflow for Tetraethylammonium Bicarbonate.

Chemical Spill Response Protocol
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The response to a chemical spill depends on its scale. The workflow below provides guidance

for both minor and major spills.

decision action_minor action_major common_action Spill Detected

Is the spill
minor or major?

Clean up immediately.
Avoid generating dust.

Minor

Advise personnel in area.
Alert Emergency Responders.

Major

Control personal contact with PPE.

Use dry clean up procedures (sweep/shovel).

Place in a suitable, labelled container for waste disposal.

Control contact with full protective clothing.

Prevent spillage from entering drains/waterways.

Recover product wherever possible.

Click to download full resolution via product page

Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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